Cas no 76068-79-6 (Heptanoic acid, chloromethyl ester)

• Product Name: Heptanoic acid, chloromethyl ester
• CAS No: 76068-79-6
• MF: C₈H₁₅ClO₂
• MW: 178.656502008438
• CID: 538403
• PubChem ID: 525228
• Update Time: 2025-04-19

Heptanoic acid, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, chloromethyl ester
• chloromethyl heptanoate
• CHEMBL152236
• 76068-79-6
• chloromethyl n-heptanoate
• F70354
• DTXSID40335449
• Heptanoic acid chloromethyl ester
• SCHEMBL697729

• Inchi： 1S/C8H15ClO2/c1-2-3-4-5-6-8(10)11-7-9/h2-7H2,1H3
• InChI Key： JUBQFNSRJOLWED-UHFFFAOYSA-N
• SMILES： ClCOC(CCCCCC)=O

Computed Properties

• Exact Mass: 178.07615
• Monoisotopic Mass: 178.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3